5-Fluoro-1-isopropyl-1H-indazole-3-carboxylic acid

• CAS RN: 863248-93-5
• Molecular Formula: C11H11FN2O2
• Molecular Weight: 222.22 g/mol
• IUPAC Name: 5-fluoro-1-propan-2-ylindazole-3-carboxylic acid
• InChI: InChI=1S/C11H11FN2O2/c1-6(2)14-9-4-3-7(12)5-8(9)10(13-14)11(15)16/h3-6H,1-2H3,(H,15,16)
• InChI Key: IEIAQSWMJMZELU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=C(C=C(C=C2)F)C(=N1)C(=O)O

Description

5-Fluoro-1-isopropyl-1H-indazole-3-carboxylic acid is a useful research compound. Its molecular formula is C11H11FN2O2 and its molecular weight is 222.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of ethyl 5-fluoro-1-isopropyl-1H-indazole-3-carboxylate (125 mg, 0.5 mmol, step 1 of Example 11) in tetrahydrofuran (8 mL) was added 1N aqueous sodium hydroxide solution (1.0 mL, 1.0 mmol) at room temperature. The resulting mixture was stirred at 60° C. for 20 h. The mixture was acidified with 2 N hydrochloric acid (1 mL) and extracted with ethyl acetate (50 mL×3). The combined organic layer was dried over sodium sulfate, and concentrated under reduced pressure to give 106 mg (95%) of the title compound as a white amorphous solid.